Cas no 685108-54-7 (5-(Benzylsulfanyl)-2-ethyl-8,9-dimethoxy-[1,2,4]triazolo[1,5-c]quinazoline)

• Product Name: 5-(Benzylsulfanyl)-2-ethyl-8,9-dimethoxy-[1,2,4]triazolo[1,5-c]quinazoline
• CAS No: 685108-54-7
• MF: C₂₀H₂₀N₄O₂S
• MW: 380.463402748108
• CID: 5746598
• PubChem ID: 2768314
• Update Time: 2025-10-29

5-(Benzylsulfanyl)-2-ethyl-8,9-dimethoxy-[1,2,4]triazolo[1,5-c]quinazoline Chemical and Physical Properties

Names and Identifiers

• 5-(benzylsulfanyl)-2-ethyl-8-methoxy[1,2,4]triazolo[1,5-c]quinazolin-9-yl methyl ether
• 5-benzylsulfanyl-2-ethyl-8,9-dimethoxy-[1,2,4]triazolo[1,5-c]quinazoline
• 5-(benzylsulfanyl)-2-ethyl-8,9-dimethoxy-[1,2,4]triazolo[1,5-c]quinazoline
• 685108-54-7
• 11T-0262
• AKOS005079205
• 5-(BENZYLSULFANYL)-2-ETHYL-8,9-DIMETHOXY[1,2,4]TRIAZOLO[1,5-C]QUINAZOLINE
• [1,2,4]Triazolo[1,5-c]quinazoline, 2-ethyl-8,9-dimethoxy-5-[(phenylmethyl)thio]-
• 5-(Benzylsulfanyl)-2-ethyl-8,9-dimethoxy-[1,2,4]triazolo[1,5-c]quinazoline

• Inchi： 1S/C20H20N4O2S/c1-4-18-22-19-14-10-16(25-2)17(26-3)11-15(14)21-20(24(19)23-18)27-12-13-8-6-5-7-9-13/h5-11H,4,12H2,1-3H3
• InChI Key： CFDDKQZRGRRWDT-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)C1=NC2C=C(C(=CC=2C2=NC(CC)=NN21)OC)OC

Computed Properties

• Exact Mass: 380.13069707g/mol
• Monoisotopic Mass: 380.13069707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 86.8Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• pka: 0.74±0.30(Predicted)

Additional information on 5-(Benzylsulfanyl)-2-ethyl-8,9-dimethoxy-[1,2,4]triazolo[1,5-c]quinazoline

5-(Benzylsulfanyl)-2-ethyl-8,9-dimethoxy-[1,2,4]triazolo[1,5-c]quinazoline: A Comprehensive Overview

The compound 5-(Benzylsulfanyl)-2-ethyl-8,9-dimethoxy-[1,2,4]triazolo[1,5-c]quinazoline, identified by the CAS number 685108-54-7, represents a significant advancement in the field of heterocyclic chemistry. This molecule belongs to the class of quinazoline derivatives, which have garnered substantial attention due to their diverse biological activities and potential applications in drug discovery. The structure of this compound is characterized by a quinazoline core fused with a [1,2,4]triazole ring system, featuring substituents such as a benzylsulfanyl group at position 5, an ethyl group at position 2, and methoxy groups at positions 8 and 9. These substituents contribute to the molecule's unique physicochemical properties and bioactivity profiles.

Recent studies have highlighted the importance of quinazoline derivatives in various therapeutic areas. For instance, researchers have demonstrated that such compounds exhibit potent anti-inflammatory and antioxidant properties. The presence of the benzylsulfanyl group in this molecule is particularly noteworthy, as it has been shown to enhance the compound's stability and bioavailability. Furthermore, the ethyl and methoxy substituents play a crucial role in modulating the molecule's pharmacokinetic properties, making it a promising candidate for further exploration in preclinical studies.

The synthesis of 5-(Benzylsulfanyl)-2-ethyl-8,9-dimethoxy-[1,2,4]triazolo[1,5-c]quinazoline involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. Key steps include the formation of the quinazoline core through cyclization reactions and subsequent functionalization to introduce the desired substituents. The use of advanced synthetic techniques has enabled chemists to achieve high yields and excellent purity levels for this compound.

In terms of biological activity, this compound has been evaluated for its potential as an anticancer agent. Initial assays have revealed that it exhibits selective cytotoxicity against various cancer cell lines while showing minimal toxicity to normal cells. This selectivity is attributed to the compound's ability to target specific signaling pathways involved in cancer progression. Additionally, studies have indicated that this molecule may possess antiangiogenic properties, further underscoring its potential as a therapeutic agent.

The methoxy groups at positions 8 and 9 are critical for modulating the compound's solubility and permeability across biological membranes. These groups also contribute to hydrogen bonding interactions within cellular environments, enhancing the molecule's ability to interact with target proteins. Recent computational studies have provided insights into the molecular docking patterns of this compound with key oncogenic proteins such as Bcl-2 and EGFR (epidermal growth factor receptor), offering valuable information for rational drug design.

The benzylsulfanyl group at position 5 introduces additional functionality to this molecule by acting as a sulfur-based moiety capable of participating in redox reactions. This feature is particularly relevant in cellular environments where oxidative stress plays a role in disease pathogenesis. Experimental data suggest that this group enhances the compound's ability to scavenge reactive oxygen species (ROS), thereby mitigating oxidative damage to cellular components.

In conclusion, 5-(Benzylsulfanyl)-2-ethyl-8,9-dimethoxy-[1,2,4]triazolo[1,5-c]quinazoline stands out as a compelling candidate for further investigation in drug discovery programs targeting cancer and other oxidative stress-related diseases. Its unique structural features and promising biological profile make it an invaluable addition to the arsenal of heterocyclic compounds available for therapeutic development.